Cas no 1805256-08-9 (5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonyl chloride
• CAS No: 1805256-08-9
• MF: C₆H₂ClF₂I₂NO₂S
• MW: 479.409330844879
• CID: 4851721
• Update Time: 2025-10-29

5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2ClF2I2NO2S/c7-15(13,14)6-4(11)3(10)2(1-12-6)5(8)9/h1,5H
• InChI Key： ZTSJHBGOXFIJFX-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1S(=O)(=O)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-3,4-diiodopyridine-2-sulfonyl chloride

Compound CAS No. 1805256-08-9: 5-(Difluoromethyl)-3,4-Diiodopyridine-2-Sulfonyl Chloride

5-(Difluoromethyl)-3,4-Diiodopyridine-2-Sulfonyl Chloride, also known by its CAS registry number CAS No. 1805256-08-9, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a pyridine ring that is further substituted with a difluoromethyl group and two iodine atoms at the 3 and 4 positions.

The sulfonyl chloride functional group is a key feature of this compound, making it highly reactive and versatile in chemical transformations. Recent studies have highlighted the importance of sulfonyl chlorides in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. The presence of the difluoromethyl group adds another layer of complexity and functionality to the molecule, enhancing its potential for use in advanced chemical reactions and material synthesis.

One of the most intriguing aspects of this compound is its ability to undergo various nucleophilic substitutions due to the electron-withdrawing nature of both the sulfonyl chloride and iodine substituents. This property has been exploited in recent research to develop novel synthetic pathways for complex organic molecules. For instance, researchers have successfully utilized this compound as an intermediate in the synthesis of heterocyclic compounds with potential applications in drug discovery.

The diiodopyridine moiety in this compound has also drawn attention due to its role in stabilizing certain reactive intermediates during chemical reactions. Recent findings suggest that the iodine atoms can act as leaving groups under specific conditions, enabling the formation of highly reactive intermediates that are valuable in organic synthesis.

In terms of applications, 5-(Difluoromethyl)-3,4-Diiodopyridine-2-Sulfonyl Chloride has shown promise in the development of advanced materials, such as high-performance polymers and electronic materials. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Moreover, this compound has been investigated for its potential use in catalysis. The combination of the sulfonyl chloride group and the iodinated pyridine ring provides a platform for designing novel catalysts with enhanced activity and selectivity. Recent studies have demonstrated its effectiveness as a catalyst in certain coupling reactions, paving the way for its application in industrial processes.

The synthesis of this compound involves a series of carefully optimized steps to ensure high yield and purity. Researchers have developed innovative methods to incorporate both the difluoromethyl and diiodo substituents onto the pyridine ring while maintaining the integrity of the sulfonyl chloride group.

In conclusion, CAS No. 1805256-08-9, or 5-(Difluoromethyl)-3,4-Diiodopyridine-2-Sulfonyl Chloride, represents a cutting-edge compound with multifaceted applications across various disciplines. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry, driving innovation in chemical synthesis and materials science.